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Compound of Interest

Compound Name: Apocynoside |

Cat. No.: B1251418

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apocynoside | is a naturally occurring ionone glucoside that has garnered interest within the
scientific community for its potential pharmacological activities. This technical guide provides a
comprehensive overview of the chemical structure and known properties of Apocynoside I,
intended to serve as a valuable resource for researchers and professionals in the fields of
natural product chemistry, pharmacology, and drug development.

Chemical Structure and Physicochemical Properties

Apocynoside | was first isolated from the roasted leaves of Apocynum venetum L. and has
also been identified in Spatholobus littoralis. Its structure was elucidated through chemical and
physicochemical analyses, including nuclear magnetic resonance (NMR) spectroscopy.[1]

Table 1: Physicochemical Properties of Apocynoside |
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Property Value Reference
Molecular Formula C19H300s [1]
Molecular Weight 386.44 g/mol [1]

(2E,4R)-4-[(1R,6R)-1-hydroxy-
2,2,6-trimethyl-7-

IUPAC Name ]
oxabicyclo[4.1.0]hept-3-en-3-
yl]-3-buten-2-ol; D-glucose

CAS Number 358721-31-0

Appearance Colorless powder [1]

Biological and Pharmacological Properties

The biological activities of Apocynoside | are an emerging area of research. Preliminary
studies and the activities of the plant extracts from which it is derived suggest potential
antioxidant and other pharmacological effects.

Antioxidant Activity

Extracts of Apocynum venetum containing Apocynoside | have demonstrated antioxidant
properties.[2] While specific studies quantifying the antioxidant capacity of isolated
Apocynoside | are limited, its chemical structure, featuring hydroxyl groups, suggests it may
possess radical scavenging capabilities.

Table 2: Reported Biological Activities of Plant Extracts Containing Apocynoside |

Activity Plant Source Assay Observations Reference

Extracts showed

o Apocynum DPPH radical strong
Antioxidant _ . [2]
venetum scavenging scavenging
activity.

Experimental Protocols
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Detailed experimental protocols are crucial for the replication and advancement of research.
The following sections outline the methodologies for the isolation and potential biological

evaluation of Apocynoside I.

Isolation and Purification of Apocynoside |

The following is a general procedure based on the initial isolation of Apocynoside | from

Apocynum venetum.[1]

Workflow for Isolation and Purification
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RAW 264.7 macrophages

'

Roasted leaves of Apocynum venetum Seed cells in 96-well plates
; :
Extraction with MeOH Pre-treat with Apocynoside |
; :
Partition with n-hexane, EtOAc, and n-BuOH Stimulate with LPS
; :
Silica gel column chromatography of EtOAc extract Incubate for 24 hours
; :
ODS column chromatography Collect supernatant
; :
Preparative HPLC Add Griess reagent
;

Apocynoside | Measure absorbance at 540 nm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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